BENGHE Methodological & Application

Check Availability & Pricing

Application of the MBTH Method for
Formaldehyde Analysis in Air Samples

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Methyl-2(3H)-benzothiazolone

Cat. No.: B483778

Application Notes

The 3-Methyl-2-benzothiazolinone hydrazone (MBTH) method is a widely utilized and sensitive
spectrophotometric technique for the determination of formaldehyde in ambient and indoor air
samples. This method is particularly valued for its high sensitivity, making it suitable for
assessing occupational exposure and monitoring indoor air quality. The underlying principle of
this method involves the reaction of formaldehyde with MBTH in the presence of an oxidizing
agent to form a stable blue cationic dye.[1][2] The intensity of the resulting color, measured
spectrophotometrically, is directly proportional to the formaldehyde concentration.[1]

There are two primary approaches for sample collection when employing the MBTH method:

e Impinger-Based Sampling: This traditional method involves drawing a known volume of air
through an impinger containing an absorbing solution of MBTH. This technique is effective
for collecting gaseous formaldehyde.

o Coated Filter Sampling: A more modern approach utilizes a glass fiber filter coated with
MBTH hydrochloride.[3][4] This active sampling method offers advantages in terms of ease
of handling and transportation. Air is drawn through the filter, and the formaldehyde is
captured directly onto the solid support.[3][4]

The MBTH method is recognized by various regulatory and advisory bodies. For instance, it
forms the basis of NIOSH Method 3500 for the determination of formaldehyde.[5][6] The
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method's applicability extends to a working range of 0.02 to 4.0 ppm for an 80-L air sample,

with the capability to measure ceiling levels as low as 0.1 ppm for a 15-L sample.[5][6]

It is important to be aware of potential interferences. A positive interference can be observed

from other aliphatic aldehydes, though the method is most sensitive to formaldehyde.[1]

Oxidizable organic materials may also lead to positive interference.[6] Conversely, phenol can

produce a negative bias.[6]

Quantitative Data Summary

The following table summarizes the key quantitative parameters associated with the MBTH

method for formaldehyde analysis.

Parameter

Value

Reference Method/Study

Working Range

0.02 to 4.0 ppm (0.025 to 4.6

mg/m3) for an 80-L air sample

NIOSH Method 3500[5][6]

Detection Limit

0.5 pg per sample

NIOSH Method 3500[5]

Ceiling Level Measurement

As low as 0.1 ppm for a 15-L
sample

NIOSH Method 3500[5][6]

Recovery from Coated Filters

87-102% in the range of 0.065-
2.9 ug of formaldehyde

Chan et al. (2001)[3][4]

Collection Efficiency (Coated
Filter)

> 90%

Chan et al. (2001)[3][4]

Overall Sensitivity (Coated
Filter)

Approximately 3 pg/m? (about
2 ppb viv)

Chan et al. (2001)[3][4]

Precision (Coefficient of

Variation)

Ranged from 0.03 to 0.24, with

a pooled precision of 0.09

NIOSH Method 3500 Field
Study[7][8]

Experimental Protocols
Protocol 1: Impinger-Based Sampling and Analysis
(Based on NIOSH Method 3500)

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.keikaventures.com/analyticalmethod.php?m=722
https://www.cdc.gov/niosh/docs/2003-154/pdfs/3500.pdf
https://cdn.hach.com/7FYZVWYB/at/6w3t6gm4qs5496v4jpk4ms3/ex_formaldehyde.pdf
https://www.cdc.gov/niosh/docs/2003-154/pdfs/3500.pdf
https://www.cdc.gov/niosh/docs/2003-154/pdfs/3500.pdf
https://www.keikaventures.com/analyticalmethod.php?m=722
https://www.cdc.gov/niosh/docs/2003-154/pdfs/3500.pdf
https://www.keikaventures.com/analyticalmethod.php?m=722
https://www.keikaventures.com/analyticalmethod.php?m=722
https://www.cdc.gov/niosh/docs/2003-154/pdfs/3500.pdf
https://pubmed.ncbi.nlm.nih.gov/11394322/
https://www.researchgate.net/publication/11945761_Determination_of_airborne_formaldehyde_by_active_sampling_on_3-methyl-2-benzothiazolinone_hydrazone_hydrochloride-coated_glass_fibre_filters
https://pubmed.ncbi.nlm.nih.gov/11394322/
https://www.researchgate.net/publication/11945761_Determination_of_airborne_formaldehyde_by_active_sampling_on_3-methyl-2-benzothiazolinone_hydrazone_hydrochloride-coated_glass_fibre_filters
https://pubmed.ncbi.nlm.nih.gov/11394322/
https://www.researchgate.net/publication/11945761_Determination_of_airborne_formaldehyde_by_active_sampling_on_3-methyl-2-benzothiazolinone_hydrazone_hydrochloride-coated_glass_fibre_filters
https://pubmed.ncbi.nlm.nih.gov/9291564/
https://www.tandfonline.com/doi/abs/10.1080/15428119791012450
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b483778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

1. Reagent Preparation:

e MBTH Absorbing Solution (0.05%): Dissolve 0.5 g of 3-methyl-2-benzothiazolinone
hydrazone hydrochloride in deionized water and dilute to 1 L.

e Oxidizing Reagent: Prepare a solution containing 1% ferric chloride and 1.6% sulfamic acid
in deionized water.

e Formaldehyde Stock Solution (1 mg/mL): Prepare by diluting a standardized formalin
solution.

o Working Standards: Prepare a series of working standards by diluting the formaldehyde
stock solution with the MBTH absorbing solution.

2. Air Sampling:

o Calibrate a personal sampling pump to a flow rate between 0.2 and 1.0 L/min.

o Connect a midget impinger containing 10 mL of the MBTH absorbing solution to the pump.
e Sample a known volume of air (typically 1 to 100 L).

o After sampling, seal the impinger and protect it from light.

3. Sample Analysis:

o Transfer the contents of the impinger to a 25 mL volumetric flask.

e Add 2 mL of the oxidizing reagent and allow the color to develop for at least 12 minutes.

« Dilute to the mark with deionized water.

o Measure the absorbance of the solution at 628 nm using a spectrophotometer.

o Prepare a calibration curve using the working standards and determine the concentration of
formaldehyde in the sample.

Protocol 2: Coated Filter Sampling and Analysis
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1. Reagent and Media Preparation:

e« MBTH Coating Solution: Prepare a solution of 3-methyl-2-benzothiazolinone hydrazone
hydrochloride in deionized water.

 Filter Coating: Evenly coat glass fiber filters with the MBTH solution and dry them in a
desiccator. Store the coated filters in a clean, sealed container.

e Oxidizing Reagent: Prepare a solution of iron (lll) chloride and sulfamic acid.[3][4]
o Formaldehyde Stock and Working Standards: Prepare as described in Protocol 1.
2. Air Sampling:

» Place a coated filter in a filter cassette.

o Connect the cassette to a calibrated sampling pump and sample air at a known flow rate (up
to 1 L/min) for a specified duration.[3][4]

o After sampling, cap the filter cassette.
3. Sample Analysis:

o Extract the filter with a known volume of deionized water (e.g., 10 mL) by shaking or
vortexing.

o Take an aliquot of the extract and add the oxidizing reagent.
« Allow for color development.

e Measure the absorbance at 628 nm and quantify the formaldehyde concentration against a
calibration curve prepared from standards that have been similarly treated.[3][4]

Visualizations
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Caption: Chemical reaction mechanism of the MBTH method for formaldehyde detection.
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Caption: General experimental workflow for formaldehyde analysis using the MBTH method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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